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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B075671

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermodynamic
properties of 2-Methylpyridine (also known as 2-picoline). The information is compiled from
various authenticated sources and is intended to serve as a valuable resource for researchers
and professionals in drug development and other scientific fields. This document presents key
thermodynamic data in structured tables, outlines the experimental methodologies used for
their determination, and provides visualizations of relevant chemical pathways.

Core Thermodynamic Data

The following tables summarize the essential thermodynamic and physical properties of 2-
Methylpyridine.

Table 1: General and Physical Properties of 2-Methylpyridine
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Property Value Source

Molecular Formula CeH7N --INVALID-LINK--
Molar Mass 93.1265 g/mol --INVALID-LINK--
CAS Number 109-06-8 --INVALID-LINK--
Boiling Point (at 1 atm) 128.8 °C (401.95 K) --INVALID-LINK--
Melting Point -66.8 °C (206.35 K) --INVALID-LINK--
Density (at 20°C) 0.944 g/mL --INVALID-LINK--
Vapor Pressure (at 25°C) 11.2 mmHg --INVALID-LINK--

Table 2: Enthalpy and Entropy Data for 2-Methylpyridine

Thermodynamic Property Value (kJ/mol) Source

Standard Enthalpy of

) 98.95 +0.88 --INVALID-LINK--
Formation (Gas, 298.15 K)
Standard Enthalpy of
_ o -3507 --INVALID-LINK--
Combustion (Liquid, 298.15 K)
Enthalpy of Vaporization (at
- _ 37.0 --INVALID-LINK--
boiling point)
Standard Molar Entropy
158.41 J/mol-K --INVALID-LINK--

(Liquid, 298.15 K)

Table 3: Heat Capacity of 2-Methylpyridine

Phase Heat Capacity (Cp) Temperature (K) Source

Liquid 158.41 J/mol-K 298.15 --INVALID-LINK--

Experimental Protocols
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Detailed experimental protocols for the determination of the thermodynamic properties of 2-
Methylpyridine are not readily available in the public domain. The primary research articles by
Scott, Hubbard, et al. (1963) and Chirico, Knipmeyer, et al. (1999), which contain these specific
procedures, could not be accessed in full text through the available search resources.
However, based on the references in the literature, the following established methodologies
were employed.

Bomb Calorimetry (for Enthalpy of Combustion)

The standard enthalpy of combustion of 2-Methylpyridine was likely determined using a bomb
calorimeter. This technique involves the complete combustion of a known mass of the
substance in a constant-volume container (the "bomb") filled with excess oxygen under
pressure.

General Procedure:
o A precisely weighed sample of 2-Methylpyridine is placed in a crucible inside the bomb.

o A fuse wire is connected to electrodes within the bomb, with the wire in contact with the
sample.

e The bomb is sealed and pressurized with pure oxygen to approximately 25-30 atm.

e The bomb is then submerged in a known volume of water in an insulated container (the
calorimeter).

e The initial temperature of the water is recorded.
e The sample is ignited by passing an electric current through the fuse wire.

e The temperature of the water is monitored and the maximum temperature reached is
recorded.

e The heat capacity of the calorimeter system is determined by combusting a standard
substance with a known heat of combustion, such as benzoic acid.

e The enthalpy of combustion of 2-Methylpyridine is then calculated from the temperature
rise, the heat capacity of the calorimeter, and the mass of the sample.
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Adiabatic Heat-Capacity Calorimetry (for Heat Capacity
and Entropy)

The heat capacity and, by extension, the entropy of 2-Methylpyridine were measured using

adiabatic calorimetry. This method involves measuring the temperature rise of a sample upon

the input of a known quantity of heat while minimizing heat exchange with the surroundings.

General Procedure:

A known mass of purified 2-Methylpyridine is placed in a sample container within the
calorimeter.

The calorimeter is cooled to the starting temperature of the measurement range.

A precisely measured amount of electrical energy is supplied to a heater in the calorimeter,
causing the temperature of the sample to rise.

The temperature of the sample is measured with a high-precision thermometer (e.g., a
platinum resistance thermometer) before and after the energy input.

An adiabatic shield surrounding the calorimeter is maintained at the same temperature as
the calorimeter to prevent heat loss or gain.

The heat capacity is calculated from the amount of energy added and the resulting
temperature change.

Measurements are repeated at small temperature increments over the desired temperature
range.

The standard molar entropy is then calculated by integrating the heat capacity data from low
temperatures.

Comparative Ebulliometry (for Vapor Pressure)

Vapor pressure data for 2-Methylpyridine were obtained using comparative ebulliometry. This

technique determines the boiling temperature of a substance at a known pressure.

General Procedure:
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e The ebulliometer is charged with a sample of purified 2-Methylpyridine.
e The system is connected to a manostat to control the pressure.
e The liquid is heated to its boiling point under the set pressure.

o The temperature of the boiling liquid and the vapor are measured with high-accuracy
thermometers.

e The pressure is varied, and the corresponding boiling temperatures are recorded.

e This process allows for the determination of the vapor pressure as a function of temperature.

Mandatory Visualizations
Biodegradation Pathway of 2-Methylpyridine

The following diagram illustrates the proposed biodegradation pathway of 2-Methylpyridine by
Arthrobacter sp. KM-4. This pathway involves initial oxidation of the pyridine ring, followed by
ring cleavage and subsequent metabolism of the resulting aliphatic intermediates.[1][2]

2-Methylpyridine

Click to download full resolution via product page

Biodegradation pathway of 2-Methylpyridine.

Experimental Workflow: Bomb Calorimetry

The following diagram outlines the major steps in determining the enthalpy of combustion using
a bomb calorimeter.
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Workflow for Bomb Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
o 2. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Thermodynamic Profile of 2-Methylpyridine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075671#thermodynamic-data-of-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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